![molecular formula C4H3N3O B2612748 3-Amino-1,2-oxazole-5-carbonitrile CAS No. 1368187-62-5](/img/structure/B2612748.png)
3-Amino-1,2-oxazole-5-carbonitrile
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Overview
Description
3-Amino-1,2-oxazole-5-carbonitrile is a chemical compound with the CAS Number: 1368187-62-5 . It has a molecular weight of 109.09 and is typically stored at a temperature of 4°C . The compound is usually in the form of a powder .
Molecular Structure Analysis
The molecular formula of this compound is C4H3N3O . The InChI code for this compound is 1S/C4H3N3O/c5-2-3-1-4(6)7-8-3/h1H, (H2,6,7) .Physical and Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 109.09 and is typically stored at a temperature of 4°C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds
3-Amino-1,2-oxazole-5-carbonitrile serves as a key intermediate in the synthesis of a variety of heterocyclic compounds. For example, its derivatization has led to the creation of 5-alkylamino-1,3-oxazole-4-carbonitriles with potential applications in material science and pharmaceuticals. These compounds have been synthesized to explore their chemical properties and potential applications in drug development and other areas (Chumachenko et al., 2014).
Cyclization Reactions
It is used in cyclization reactions to produce novel heterocyclic systems. For instance, the interaction of certain derivatives with hydrazine hydrate leads to recyclization products that are crucial for the synthesis of new chemical structures with potential applications in drug discovery and development (Chumachenko et al., 2014).
Applications in Material Science
Macrocyclic Structures
The compound is instrumental in constructing macrocyclic structures such as cyclophanes incorporating oxazole fragments. These macrocycles have applications in material science, particularly in the design of new materials with specific electronic or structural properties (Merzhyievskyi et al., 2020).
Pharmaceutical Research
Anticancer Activity
Derivatives of this compound have been synthesized and evaluated for their in vitro anticancer activity. Some derivatives have shown promising results against various cancer cell lines, indicating potential use in developing new anticancer drugs (Kachaeva et al., 2018).
Antiviral Properties
Research has also been conducted on the antiviral activities of oxazole derivatives against the human cytomegalovirus (HCMV). Some compounds exhibited higher antiviral activity compared to traditional antiviral agents, suggesting potential applications in treating viral infections (Kachaeva et al., 2019).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
Future Directions
While specific future directions for 3-Amino-1,2-oxazole-5-carbonitrile are not mentioned in the search results, oxazole derivatives are a promising area of research in medicinal chemistry due to their broad pharmacological spectrum . Future research on this compound holds immense potential for the development of novel therapeutic agents and materials.
Properties
IUPAC Name |
3-amino-1,2-oxazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O/c5-2-3-1-4(6)7-8-3/h1H,(H2,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTICSFWJWOXIJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
109.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1368187-62-5 |
Source
|
Record name | 3-amino-1,2-oxazole-5-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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